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Compound of Interest

Compound Name: Methyl 2-Chloro-4-iodobenzoate

Cat. No.: B175114

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive, step-by-step guide for the safe disposal
of Methyl 2-Chloro-4-iodobenzoate (CAS No. 156573-32-9), a halogenated aromatic ester.
Adherence to these procedures is critical for minimizing risks and complying with regulatory
standards.

Immediate Safety and Hazard Information

Methyl 2-Chloro-4-iodobenzoate is classified as a hazardous substance. Based on available
safety data for the compound and its isomers, it presents the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

As a halogenated organic compound, it is also considered hazardous to the environment and
requires special disposal considerations to prevent contamination.

Quantitative Hazard Data
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While specific permissible exposure limits (PELs) and detailed toxicity data (LD50/LC50) for
Methyl 2-Chloro-4-iodobenzoate are not readily available in public databases, the GHS
hazard classifications indicate a significant potential for harm. The following table summarizes
the known hazard information.

Parameter Data Source

GHS Hazard Statements H302, H315, H319, H335 Supplier Data
Signal Word Warning Supplier Data
Pictograms GHSO07 (Exclamation Mark) Inferred

CAS Number 156573-32-9 ChemicalBook
Molecular Formula CsHsCIIO2 ChemicalBook
Molecular Weight 296.49 g/mol ChemicalBook

Experimental Protocol: Disposal Procedure

The following protocol outlines the mandatory step-by-step process for the disposal of Methyl
2-Chloro-4-iodobenzoate. This procedure is designed to comply with general laboratory
safety standards and hazardous waste regulations.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a fully buttoned lab coat.
o Use chemical-resistant gloves (e.g., nitrile).

o Wear safety goggles or a face shield to protect against splashes.

 All handling of the waste should be conducted in a well-ventilated area, preferably within a
chemical fume hood.

2. Waste Segregation and Collection:

« Crucially, do not mix halogenated organic waste with non-halogenated waste streams.
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Designate a specific, compatible waste container for "Halogenated Organic Waste." This
container should be made of a material that will not react with the chemical, such as glass or
polyethylene.

The container must be in good condition with a secure, leak-proof screw-top cap.
. Labeling of Waste Container:

Properly label the waste container before adding any waste.

The label must include:

The words "Hazardous Waste."

The full chemical name: "Methyl 2-Chloro-4-iodobenzoate.”

The associated hazards (e.g., "Irritant,” "Harmful if Swallowed").

The date when the first waste was added.

The name and contact information of the generating laboratory or personnel.

o

[¢]

o

[¢]

o

. Waste Accumulation:
Carefully transfer the waste Methyl 2-Chloro-4-iodobenzoate into the designated container.

Avoid overfilling the container; a good rule of thumb is to fill it to no more than 80% of its
capacity to allow for expansion.

Keep the container securely closed at all times, except when adding waste.
. Storage of Hazardous Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.

The SAA should be a secondary containment unit (e.g., a chemical-resistant tray or tub) to
contain any potential leaks.

Ensure the SAA is located away from incompatible materials, such as strong oxidizing
agents, acids, and bases.
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6. Arranging for Disposal:

e Once the waste container is full or the experiment is complete, arrange for its disposal
through your institution's Environmental Health and Safety (EH&S) department or a licensed
hazardous waste disposal contractor.

e Under no circumstances should Methyl 2-Chloro-4-iodobenzoate be disposed of down the
sink or in regular trash.

» Follow your institution's specific procedures for requesting a hazardous waste pickup. This
typically involves submitting an online form or contacting the EH&S office directly.

7. Decontamination of Empty Containers:

« If the original container of Methyl 2-Chloro-4-iodobenzoate is to be disposed of, it must be
properly decontaminated.

o Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

e The rinsate must be collected and disposed of as hazardous waste in the "Halogenated
Organic Waste" container.

« After triple-rinsing, deface the original label on the container before disposing of it as regular
laboratory glassware or plastic waste, in accordance with institutional policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of Methyl 2-Chloro-4-iodobenzoate.
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Start: Have Methyl 2-Chloro-4-iodobenzoate Waste

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Stream
(Halogenated Organic)

Step 3: Select & Label

'Halogenated Waste' Container

T
I
I
: If original container is empty

Step 7: Decontaminate Empty Reagent Bottle

(Triple Rinse)

Collect Rinsate as

Hazardous Waste

Add to waste container

Step 4: Transfer Waste to Container
(Do not overfill)

Step 5: Store in Secondary Containment
in Satellite Accumulation Area

Step 6: Arrange for Disposal

(Contact EH&S)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 2-Chloro-4-iodobenzoate.
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 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Methyl 2-
Chloro-4-iodobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175114#methyl-2-chloro-4-iodobenzoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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